Ferric Oxide Red

Specification

• CAS No.: 1309-37-1
• Molecular Formula: Fe2O3
• Molecular Weight: 159.69 g/mol
• IUPAC Name: oxo(oxoferriooxy)iron
• Standard InChI: InChI=1S/2Fe.3O
• Standard InChI Key: JEIPFZHSYJVQDO-UHFFFAOYSA-N
• SMILES: O=[Fe]O[Fe]=O
• Canonical SMILES: O=[Fe]O[Fe]=O
• Melting Point: 1565 °C

Introduction

Chemical Composition and Structure

Ferric oxide red, also known as iron(III) oxide or hematite in its natural form, is characterized by its molecular formula Fe₂O₃. The compound represents the oxidized state of iron where iron atoms exhibit a +3 oxidation state.

Basic Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of ferric oxide red:

Property	Value
Chemical Formula	Fe₂O₃
Molecular Weight	159.69 g/mol
Appearance	Reddish-brown to black crystals or powder
Density	5.12-5.24 g/ml
Melting Point	1,565°C
Boiling Point	3,414°C
Solubility	Insoluble in water, soluble in strong acids
Oxidation State	+3
CAS Number	1309-37-1
As demonstrated by its physical properties, ferric oxide red is a thermally stable compound with a high melting point, making it suitable for applications involving elevated temperatures.

Structural Characteristics

Ferric oxide red possesses a hexagonal crystal structure in its alpha form, which occurs naturally as the mineral hematite. The gamma form, known as maghemite, has a cubic microstructure and exists naturally as the mineral maghemite. The synthetic versions can be engineered to have specific particle sizes and morphologies depending on the intended application.

Production Methods

Industrial Production

Commercial production of ferric oxide red utilizes several methods, with the synthetic processes carefully controlled to yield products with consistent properties:

• Laux Process: This method includes a high-temperature calcining step, which imparts higher intrinsic hardness to the pigment compared to other precipitated pigments. The resulting product demonstrates exceptional heat stability and resistance to color change during high-energy dispersion processes.

• Precipitation Method: Synthetic red iron oxide can be produced through the precipitation of iron salts, followed by oxidation and dehydration steps. This process allows for precise control over particle size and color shade.

Experimental Preparation

Recent research has explored sustainable methods for producing high-purity ferric oxide red:
A study published in 2024 demonstrated the preparation of high-purity iron oxide red from high-iron coal gangue through the following process:

• Calcination activation

• Acid leaching iron removal

• Extraction purification

• Hydrothermal synthesis
  By controlling optimal hydrothermal conditions (pH = 9, temperature 170°C, reaction time 5 hours), researchers achieved a yield of 80.07% for high-purity ferric oxide red product. The resulting material had an average particle size of 167.16 μm and a purity of 99.16%, meeting the requirement of 98.5% for the "YHT4 Iron oxide Standard for ferrite".

Applications and Uses

The versatility of ferric oxide red has enabled its application across numerous industries:

Construction Materials

Ferric oxide red serves as a colorant in various construction materials:

• Concrete and cement

• Mortar and screed

• Concrete roofing tiles

• Paving stones

• Asphalt

• Plaster

• Noise barriers

• Facade elements

• Fibre cement

Pigments and Colorants

As a pigment, ferric oxide red provides stable coloration in:

• Architectural paints

• Industrial coatings

• Product finishes

• Wood stains

• Plastics and rubber

• Ceramics

• Inks

• Paper

Cosmetic and Pharmaceutical Applications

In the cosmetic and pharmaceutical sectors, ferric oxide red is utilized for:

• Coloration in cosmetics, including lip products

• External applications in skincare products

• Coloration of pharmaceutical preparations

Specialized Industrial Applications

Other notable applications include:

• Abrasive material (jeweler's rouge) for polishing glass, precious metals, and diamonds

• Magnetic coatings on audio and video tapes

• Foundry industry for mold risers and foundry sands

• Raw material for high-performance soft magnetic ferrite production

Physical and Optical Properties

Color Characteristics

The color properties of ferric oxide red make it particularly valuable as a pigment:

Property	Description
Color	Deep brick red to reddish-brown
Transparency	Varies by grade (opaque to transparent)
Tinting Strength	High
Lightfastness	Excellent (ASTM I rating)
UV Stability	Very good
Heat Stability	Color stable to 165°C-300°F (varies by grade)
Granularity	Very fine (typically 50 microns/325 mesh)
Different processing methods can produce varying shades, from yellowish-red to deep maroon, while maintaining the chemical composition of Fe₂O₃.

Particle Characteristics

The particle size and distribution significantly influence the performance of ferric oxide red in various applications:

• Smaller particle sizes enhance dispersion characteristics and tinting strength

• Micronized grades offer easy dispersion with high-speed impeller (Cowles type) milling equipment or single & twin screw extruders

• Particle morphology affects opacity and light-scattering properties

Chemical Reactivity

Key Chemical Reactions

Ferric oxide red participates in several notable chemical reactions:

• Reaction with water:
  Fe₂O₃ + H₂O → Fe(OH)₃

• Reaction with sulfuric acid:
  Fe₂O₃ + H₂SO₄ → Fe₂(SO₄)₃ + H₂O
  These reactions demonstrate the compound's ability to form various iron-containing derivatives, which can be relevant in industrial processes and environmental chemistry.

Natural vs. Synthetic Forms

Comparison of Properties

The differences between natural and synthetic ferric oxide red are significant for various applications:

Characteristic	Natural Iron Oxide (Earth Pigments)	Synthetic Iron Oxide Red
Composition	Contains clay and other minerals	Higher purity Fe₂O₃
Durability	Less durable in oil paints due to hygroscopic properties	More durable paint film
Particle Size	Variable	Controlled, uniform
Color Consistency	Varies by source	Consistent between batches
Transparency	Generally less transparent	Can be engineered for transparency
Heat Stability	Variable	Typically higher, especially for calcined grades
Synthetic iron oxide paints are generally considered to form more durable films in oil mediums because natural earths have a large proportion of clay that can absorb moisture from the air, potentially disrupting the paint film and causing cracks and flaking.

Research Developments and Future Prospects

Recent Scientific Findings

Recent research has expanded our understanding of ferric oxide compounds in various contexts:
A 2025 study published in Nature examined ferrihydrite (a hydrated iron oxide-bearing mineral) as the major iron oxide component of Martian dust. The research indicated that ferrihydrite formed during a cold, wet period on early Mars under oxidative conditions, challenging previous models of continuous dry oxidation and suggesting that ancient Mars experienced aqueous alteration before transitioning to its current desert state.

Future Applications

Emerging applications for ferric oxide red include:

• Sustainable production methods using industrial waste materials

• Advanced magnetic materials for electronic applications

• Specialized catalytic applications

• Novel biomedical applications
  The ongoing research into preparation methods, particularly those utilizing waste materials like coal gangue, demonstrates the potential for more environmentally sustainable production processes for this versatile compound.